Cas no 478062-88-3 (1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(4-methylbenzyl)oxime)

• Product Name: 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(4-methylbenzyl)oxime
• CAS No: 478062-88-3
• MF: C₂₀H₁₉N₃OS
• MW: 349.44936299324
• CID: 5270819
• Update Time: 2023-08-25

1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(4-methylbenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(4-METHYLBENZYL)OXIME
• (E)-(1-{3-methyl-5-thia-2,7-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),3,6,8,10-pentaen-4-yl}ethylidene)[(4-methylphenyl)methoxy]amine
• (E)-N-[(4-methylphenyl)methoxy]-1-(1-methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)ethanimine
• 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(4-methylbenzyl)oxime

• Inchi： 1S/C20H19N3OS/c1-13-8-10-16(11-9-13)12-24-22-14(2)19-15(3)23-18-7-5-4-6-17(18)21-20(23)25-19/h4-11H,12H2,1-3H3/b22-14+
• InChI Key： SYGMOBBKYQKPSH-HYARGMPZSA-N
• SMILES： S1C(/C(/C)=N/OCC2C=CC(C)=CC=2)=C(C)N2C1=NC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 491
• XLogP3: 5.3
• Topological Polar Surface Area: 67.1